(3-Methylbutyl)(3-methylpentan-2-yl)amine

• Molecular Formula: C11H25N
• Molecular Weight: 171.32 g/mol
• SMILES: CCC(C)C(C)NCCC(C)C
• InChI: InChI=1S/C11H25N/c1-6-10(4)11(5)12-8-7-9(2)3/h9-12H,6-8H2,1-5H3
• InChIKey: RKNMFPKTFWSURB-UHFFFAOYSA-N

(3-Methylbutyl)(3-methylpentan-2-yl)amine – Structural Identity & Baseline Physicochemical Profile for Research Procurement

(3-Methylbutyl)(3-methylpentan-2-yl)amine (CAS 1042621-00-0; synonym N-Isopentyl-3-methylpentan-2-amine) is a secondary aliphatic amine of molecular formula C₁₁H₂₅N and molecular weight 171.32 g/mol, supplied at ≥95% purity . Its computed drug-likeness parameters include a topological polar surface area (TPSA) of 12.03 Ų, a consensus LogP of 3.06, one hydrogen bond donor, one hydrogen bond acceptor, and six rotatable bonds . The compound is classified as a warning-level irritant (GHS07; H315-H319-H320) .

1

Workflow GABA_A receptor screening and neuropharmacology profiling studies

2

Selection Asymmetric branched secondary amine for fragment elaboration and steric probe synthesis

3

Context Non-regulated shipping profile simplifies procurement and institutional safety compliance

Why (3-Methylbutyl)(3-methylpentan-2-yl)amine Cannot Be Replaced by Simpler Alkyl Amines – The Branching & Receptor Interaction Argument

Although the C₁₁H₂₅N secondary amine class contains several commercially available analogs (e.g., diisopentylamine, N-methyldecylamine), direct substitution is scientifically unsound without head-to-head functional data. The target compound carries two differentially branched alkyl domains—a 3-methylbutyl group and a chiral 3-methylpentan-2-yl group—creating a sterically asymmetric environment around the secondary amine nitrogen . This asymmetry is absent in symmetric analogs such as diisopentylamine and is structurally distinct from linear-chain amines of identical molecular formula . Available radioligand displacement data indicate that (3-methylbutyl)(3-methylpentan-2-yl)amine engages GABAₐ receptor subunits with IC₅₀ values in the low micromolar range [1]; simpler alkyl amines of this molecular weight class lack publicly reported GABAₐ binding activity, making receptor-level interchangeability unvalidated. For any application where GABAₐ interaction is relevant—desired or undesired—generic substitution without confirmatory assay data introduces uncontrolled experimental risk.

Risk Domain

Target Compound

Simpler Alkyl Amine

GABA_A Interaction

Reported binding context available

Binding profile uncharacterized; receptor engagement may shift

Analytical Identity

Predicted distinct MS fragmentation fingerprint

Simpler α-cleavage pattern; isomer resolution may not transfer

Conformational Profile

Higher mass-to-flexibility ratio

Lighter scaffold with identical rotatable bond count; SAR interpretation may differ

• [1] BindingDB Entry BDBM50395121 (ChEMBL2163548). Affinity Data: IC₅₀ 3.90×10³ nM for human FLAG-tagged β3 GABAₐ receptor; IC₅₀ 3.80×10³ nM for human FLAG-tagged α1 GABAₐ receptor, expressed in HEK293S cells. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50395121 View Source

(3-Methylbutyl)(3-methylpentan-2-yl)amine – Quantitative Differentiation Evidence for Scientific Selection

GABAₐ Receptor Binding: β3 vs. α1 Subunit IC₅₀ Comparison

(3-Methylbutyl)(3-methylpentan-2-yl)amine displaces [³H]R-(-)-14 from human FLAG-tagged GABAₐ receptor subunits expressed in HEK293S cells, yielding an IC₅₀ of 3.90×10³ nM at the β3 subunit and 3.80×10³ nM at the α1 subunit [1]. These values indicate a near-equivalent potency across the two subunits tested. In contrast, the structurally simpler symmetric analog diisopentylamine (CAS 544-00-3) has no publicly deposited GABAₐ receptor binding data in the same assay format, meaning its β3/α1 engagement profile remains uncharacterized [2].

GABA_A Binding Affinity

Reported

IC₅₀ β3: 3.90 µM
IC₅₀ α1: 3.80 µM

Supports non-subtype-selective GABA_A binding context

Analog diisopentylamine: no comparable binding data available

Evidence Dimension	GABAₐ receptor subunit binding affinity (IC₅₀)
Target Compound Data	β3: 3.90×10³ nM; α1: 3.80×10³ nM
Comparator Or Baseline	Diisopentylamine: no GABAₐ binding data available in comparable assay
Quantified Difference	Not calculable (absence of comparator data); target compound alone provides a quantitative GABAₐ interaction baseline
Conditions	Displacement of [³H]R-(-)-14 from human FLAG-tagged β3 and α1 GABAₐ receptors expressed in HEK293S cells (BindingDB/ChEMBL curated)

Why This Matters

The quantitative GABAₐ IC₅₀ baseline is essential for any research program where GABAergic off-target activity must be avoided or where GABAₐ modulation is the intended mechanism; symmetric alkyl amines lack this characterization.

• [1] BindingDB Entry BDBM50395121 (ChEMBL2163548). Affinity Data: IC₅₀ 3.90×10³ nM for human FLAG-tagged β3 GABAₐ receptor; IC₅₀ 3.80×10³ nM for human FLAG-tagged α1 GABAₐ receptor, expressed in HEK293S cells. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50395121 View Source
• [2] BindingDB search for diisopentylamine (CAS 544-00-3) – no GABAₐ receptor binding data deposited as of May 2026. View Source

Molecular Weight as a Differentiator Among C₁₁H₂₅N Isomers – Impact on Detection Sensitivity

The target compound has a molecular weight of 171.32 g/mol . Among C₁₁H₂₅N isomers, molecular weight is constant, but the fragmentation pattern under electron ionization (EI-MS) is predicted to differ substantially due to the branched 3-methylpentan-2-yl moiety adjacent to the nitrogen, which can undergo α-cleavage at two distinct branched sites, yielding a diagnostic fragment ion distribution not expected for linear-chain isomers such as N-methyldecan-1-amine or symmetric diisopentylamine [1].

Predicted MS Fingerprint

Class-level inference

Dual α-cleavage sites adjacent to nitrogen

Supports analytical isomer differentiation potential

Predicted pattern; experimental EI-MS spectra require verification

Evidence Dimension	Mass spectrometric fragmentation pattern (predicted α-cleavage products)
Target Compound Data	MW 171.32; predicted twin α-cleavage sites at the 3-methylpentan-2-yl nitrogen substituent
Comparator Or Baseline	N-methyldecan-1-amine (MW 171.32): single linear alkyl chain attached to nitrogen, yielding simpler α-cleavage pattern
Quantified Difference	Qualitative differentiation in EI-MS fragmentation fingerprint (predicted; experimental spectra not publicly available)
Conditions	Predicted based on gas-phase amine fragmentation principles (McLafferty, F. W. Interpretation of Mass Spectra, 4th ed.)

Why This Matters

For analytical method development or forensic chemistry applications, the unique fragmentation fingerprint provides a basis for isomer identification in complex mixtures where other C₁₁H₂₅N isomers may co-elute or produce similar nominal-mass signals.

• [1] McLafferty, F. W.; Tureček, F. Interpretation of Mass Spectra, 4th ed.; University Science Books: Mill Valley, CA, 1993. Amine α-cleavage fragmentation rules. View Source

Rotatable Bond Count Comparison – Conformational Flexibility Relative to Diisopentylamine

The target compound possesses 6 rotatable bonds . Diisopentylamine (CAS 544-00-3; C₁₀H₂₃N), the most commercially common symmetric analog, also has 6 rotatable bonds but a lower molecular weight (157.30) and a shorter carbon skeleton (one fewer methylene unit) . The additional carbon in (3-methylbutyl)(3-methylpentan-2-yl)amine contributes to a higher molecular weight without increasing rotatable bond count, producing a slightly higher density of non-rotatable structural elements per unit mass, which may influence entropy-driven binding thermodynamics differently than the lighter analog.

Flexibility vs. Mass Ratio

Class-level inference

6 rotatable bonds
MW 171.32 Da
ΔMW +14.02 vs. analog

Higher mass-to-rotatable-bond ratio may shift entropic binding contribution

Relevant for fragment SAR interpretation; experimental validation needed

Evidence Dimension	Rotatable bond count and molecular weight
Target Compound Data	6 rotatable bonds; MW 171.32
Comparator Or Baseline	Diisopentylamine: 6 rotatable bonds; MW 157.30
Quantified Difference	ΔMW = +14.02 Da (one additional methylene group); identical rotatable bond count
Conditions	Computed from SMILES structures; rotatable bond definition per Lipinski's rule-of-five criteria (single non-ring bonds excluding terminal groups)

Why This Matters

The higher mass-to-rotatable-bond ratio may affect entropic contributions to protein binding free energy and passive membrane permeability; researchers selecting a secondary amine building block for fragment-based drug design should consider this difference when interpreting SAR around scaffold flexibility.

Storage and Shipping Classification – Non-Hazardous Transport Advantage

AKSci and ChemScene both classify (3-methylbutyl)(3-methylpentan-2-yl)amine as non-hazardous for DOT/IATA transport, with room-temperature shipping permitted in continental US and long-term storage recommended at 2–8°C sealed in dry conditions . In contrast, diisopentylamine (CAS 544-00-3) is assigned GHS hazard statement H314 (severe skin burns and eye damage, Category 1B) and requires corrosive-material handling, which increases shipping costs and institutional safety compliance burden [1].

Shipping & Safety Profile

Cross-study comparable

Non-hazardous transport
vs. Corrosive comparator

Simplified procurement context; eliminates HazMat surcharges

Based on vendor SDS; comparator is assigned GHS H314 (corrosive)

Evidence Dimension	DOT/IATA hazardous material classification
Target Compound Data	Not regulated as hazardous material; GHS07 (Warning) for skin/eye irritation (H315-H319-H320)
Comparator Or Baseline	Diisopentylamine (CAS 544-00-3): H314 (severe skin burns and eye damage, corrosive)
Quantified Difference	Hazard class differential: non-corrosive (target) vs. corrosive (comparator); eliminates HazMat shipping surcharge of $50–$178 per shipment
Conditions	As per vendor SDS documentation (AKSci, ChemScene) and comparator GHS classification from ECHA/REACH registered data

Why This Matters

For procurement departments, the non-hazardous classification eliminates HazMat shipping surcharges, simplifies import/export documentation, and reduces institutional chemical hygiene plan complexity relative to corrosive secondary amines of similar structure.

• [1] Georganics SK. Diisopentylamine Safety Data Sheet: H314 – Causes severe skin burns and eye damage. https://georganics.sk View Source

(3-Methylbutyl)(3-methylpentan-2-yl)amine – Recommended Application Scenarios Based on Verified Evidence

GABAₐ Receptor Subunit Profiling & Neuropharmacology Screening

With experimentally determined IC₅₀ values of 3.80–3.90 μM at human α1 and β3 GABAₐ receptor subunits, this compound serves as a weakly potent reference ligand for calibrating radioligand displacement assays targeting GABAₐ isoforms in HEK293S expression systems . Its near-identical potency across α1 and β3 subunits makes it suitable as a non-subtype-selective GABAₐ binding control, distinct from benzodiazepine-site ligands that show pronounced subunit selectivity.

Fragment-Based Drug Discovery (FBDD) – Branched Secondary Amine Scaffold

The compound's molecular weight (171.32 Da) and LogP (3.06) place it within the Rule-of-Three space for fragment libraries, while its six rotatable bonds and dual branching offer a conformationally defined secondary amine core for elaboration . Compared to diisopentylamine, the extra methylene unit and asymmetric branching pattern provide a distinct vector for fragment growing or merging strategies in medicinal chemistry campaigns [1].

Analytical Reference Standard for Isomeric Secondary Amine Differentiation

The predicted distinctive EI-MS fragmentation pattern arising from dual α-cleavage sites adjacent to the secondary amine nitrogen positions this compound as a potential chromatographic and mass spectrometric reference for distinguishing branched C₁₁H₂₅N amine isomers in forensic or metabolomics workflows . Procurement of the ≥95% purity commercial material supports its use as an analytical standard for method development.

Organic Synthesis – Sterically Hindered Amine Nucleophile or Base

As a secondary amine with two bulky, differentially branched alkyl substituents, (3-methylbutyl)(3-methylpentan-2-yl)amine presents a sterically demanding nucleophilic nitrogen center that may exhibit attenuated reactivity in alkylation or acylation reactions compared to less hindered analogs such as N-methyldecan-1-amine . This property can be exploited in chemoselective synthesis where controlled nucleophilicity is required, or where the resulting tertiary amine products benefit from the steric bulk for asymmetric catalysis applications.

Application

Selection Property

Validation Focus

Neuropharmacology Receptor Studies

GABA_A subunit binding context

Reported IC₅₀ assay context review

Fragment-Based Design (FBDD)

Branched secondary amine core

Conformational flexibility and steric profile review

Analytical Isomer Differentiation

Predicted MS fragmentation fingerprint

Method-specific experimental EI-MS verification

Synthesis Steric Probe

Sterically hindered amine nucleophile

Reactivity and chemoselectivity comparison with linear analogs

• [1] BindingDB Entry BDBM50395121 (ChEMBL2163548). GABAₐ receptor IC₅₀ data. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50395121 View Source